2-Phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine

• Molecular Formula: C14H9F3N2
• Molecular Weight: 262.23 g/mol
• IUPAC Name: 2-phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H9F3N2/c15-14(16,17)12-7-4-8-13-18-11(9-19(12)13)10-5-2-1-3-6-10/h1-9H
• InChI Key: GFJDMOAUEMHVOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C(=N2)C=CC=C3C(F)(F)F

Description

2-Phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine is a nitrogen-containing heterocyclic compound characterized by a fused bicyclic scaffold. Its structure features a phenyl group at position 2 and a trifluoromethyl (CF₃) group at position 5 (see Figure 1). This compound belongs to the imidazo[1,2-a]pyridine family, a class of molecules renowned for their pharmacological versatility, including applications as anti-ulcer agents (e.g., zolimidine) and hypnotics (e.g., zolpidem) . The CF₃ group enhances lipophilicity and metabolic stability, making it a critical pharmacophore in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine can be achieved through various synthetic routes. One common method involves the cyclization of 2-aminopyridine derivatives with appropriate aldehydes or ketones in the presence of a catalyst. For example, the reaction of 2-aminopyridine with benzaldehyde and trifluoroacetic acid under reflux conditions can yield the desired product .

Another method involves the visible-light-promoted trifluoromethylation of imidazo[1,2-a]pyridine derivatives using an electrophilic trifluoromethylating reagent based on a sulfonium ylide skeleton. This reaction occurs under mild conditions and is tolerant of various functional groups .

Industrial Production Methods

Industrial production of 2-Phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the trifluoromethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in the reactions of 2-Phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine include trifluoromethylating agents, oxidizing agents, and reducing agents. Reaction conditions typically involve mild temperatures and the use of solvents such as dichloromethane or acetonitrile .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions can yield imidazo[1,2-a]pyridine N-oxides, while reduction reactions can produce reduced imidazo[1,2-a]pyridine derivatives .

Scientific Research Applications

2-Phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has been studied for its potential as an enzyme inhibitor and as a probe for studying biological processes.

Medicine: The compound exhibits various pharmacological activities, including antiviral, antifungal, and antitumor properties.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it can inhibit the activity of certain enzymes involved in disease pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The biological and physicochemical properties of imidazo[1,2-a]pyridines are highly dependent on substituent patterns. Below, we compare 2-phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine with key analogs:

8-Fluoroimidazo[1,2-a]pyridine

• Structure : Fluorine at position 8, designed as a bioisostere for imidazo[1,2-a]pyrimidine.
• Fluorine at position 8 mimics the electrostatic surface of pyrimidine N-atoms but lacks the lipophilicity boost provided by CF₃ .
• Applications : Used in c-Met inhibitor design; however, the target compound’s CF₃ group may offer superior metabolic stability .

5-Phenyl-7-trifluoromethyl-2,3-dihydroimidazo[1,2-a]pyridine

• Structure : Partially saturated dihydroimidazo ring with CF₃ at position 5.
• Key Differences :
  • The dihydro scaffold reduces aromaticity, decreasing π-π stacking interactions critical for receptor binding compared to the fully aromatic target compound .
  • X-ray diffraction studies reveal planar geometry in the target compound, whereas the dihydro derivative exhibits puckered ring conformations .
• Synthesis: Achieved via cyclization of chlorinated intermediates, contrasting with the tandem catalysis used for non-saturated analogs .

Fluoro Imidazo[1,2-a]pyridine Chalcones

• Structure : Chalcone derivatives with fluoroimidazo[1,2-a]pyridine moieties (e.g., 3-formyl-2-phenyl-fluoroimidazo[1,2-a]pyridine).
• Key Differences: Chalcones exhibit extended conjugation via α,β-unsaturated ketones, enabling fluorescence and antifungal activity, unlike the non-conjugated target compound . The CF₃ group in the target compound may improve membrane permeability compared to polar chalcone derivatives .
• Biological Activity : Chalcones show antifungal activity against Aspergillus niger, while the target compound’s CF₃ group is linked to anti-tuberculosis and plant antifungal applications .

2-Thiosubstituted-3-Nitroimidazo[1,2-a]pyridines

• Structure : Thioalkyl or thioaryl groups at position 2 and nitro at position 3.
• Key Differences: Nitro groups at position 3 enhance electrophilicity but reduce metabolic stability compared to the CF₃-substituted target compound . nitro) .

Data Table: Comparative Analysis of Key Imidazo[1,2-a]pyridine Derivatives

Compound Name	Substituents	Biological Activity	Physicochemical Properties	Synthesis Method	References
2-Phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine	Phenyl (C2), CF₃ (C5)	Anti-tuberculosis, antifungal	LogP: ~3.1 (predicted); pKa: 1.65	Tandem catalysis (e.g., Ortoleva–King–Chichibabin)
8-Fluoroimidazo[1,2-a]pyridine	F (C8)	c-Met inhibition	LogP: ~2.3; pKa: 1.85	Bioisosteric replacement
5-Phenyl-7-CF₃-2,3-dihydroimidazo[1,2-a]pyridine	CF₃ (C7), dihydro ring	Not reported	Planarity: Reduced due to puckering	Cyclization of chloroalkyl intermediates
Fluoroimidazo[1,2-a]pyridine chalcones	Formyl (C3), chalcone linkage	Antifungal (A. niger)	Fluorescent; LogP: ~2.8	Claisen-Schmidt condensation
2-Thio-3-nitroimidazo[1,2-a]pyridine	Thioalkyl (C2), NO₂ (C3)	Inactive (antibacterial)	LogP: ~2.5; highly electrophilic	Sulfenylation with thiols

Key Research Findings

• Electron-Deficient Scaffolds : The CF₃ group in 2-phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine enhances electron deficiency, improving interactions with hydrophobic enzyme pockets (e.g., c-Met) compared to fluoro or nitro analogs .
• Synthetic Flexibility : Tandem catalytic methods (e.g., Ortoleva–King–Chichibabin) enable efficient synthesis of the target compound, whereas chalcone derivatives require multistep condensation .
• Biological Performance : While chalcone derivatives excel in antifungal applications, the target compound’s CF₃ group broadens its utility to anti-tuberculosis and plant protection, likely due to enhanced bioavailability .

Q & A

Q. What are the common synthetic routes for 2-Phenyl-5-(trifluoromethyl)imidazo[1,2-a]pyridine, and how do reaction conditions influence yields?

• Methodological Answer : The compound can be synthesized via:

• Condensation reactions : Acidic or basic conditions facilitate cyclization of precursors like 2-aminopyridines with aldehydes or ketones. Substituted phenyl groups (e.g., 4-methoxyphenyl) on the imidazo[1,2-a]pyridine core are tolerated, yielding products in 50–85% depending on steric/electronic effects .
• Multicomponent reactions (MCRs) : A Cu-catalyzed three-component coupling of 2-aminopyridines, arylaldehydes, and alkynes enables rapid assembly. For example, trifluoromethyl groups can be introduced via electrophilic trifluoromethylating agents under mild conditions .
• Radical reactions : Metal-free photocatalysis or oxidative strategies allow regioselective trifluoromethylation at C-5. Yields are sensitive to light intensity and oxidant choice (e.g., K₂S₂O₈ vs. DTBP) .
  Key Factors : Catalyst choice (e.g., Cu vs. AlCl₃), solvent polarity, and substituent position (C-5 vs. C-7) critically impact yields .

Q. How is structural characterization of synthetic intermediates performed?

• Methodological Answer :

• NMR spectroscopy : ¹H/¹³C NMR resolves regiochemistry (e.g., distinguishing C-5 vs. C-7 substitution). Trifluoromethyl groups show distinct ¹⁹F NMR shifts (~-60 ppm) .
• HPLC-MS : Monitors reaction progress and purity (>95% required for pharmacological studies) .
• X-ray crystallography : Validates fused-ring geometry and substituent orientation, especially for ambiguous cases .

Advanced Research Questions

Q. How can selective C-3 functionalization be achieved for SAR studies?

• Methodological Answer :

• Friedel-Crafts acylation : Catalytic AlCl₃ (5 mol%) in acetic anhydride selectively acetylates C-3 under solvent-free, high-temperature (140°C) conditions. This method is scalable for parallel synthesis of derivatives with >80% yields .
• Decarboxylative Petasis-like reactions : A three-component coupling with boronic acids and glyoxylic acid enables C-3 diversification without metal catalysts. Optimized conditions (DMF, 80°C) minimize side products .
  Challenge : Competing C-2/C-5 reactivity requires careful control of electrophile strength and steric hindrance .

Q. What computational strategies predict the biological activity of trifluoromethyl-substituted derivatives?

• Methodological Answer :

• Electrostatic Potential Maps (EPM) : Identify charge distribution to optimize substituents for target binding (e.g., CENP-E inhibition) .
• GABA receptor modeling : Docking studies (Glide/SP mode) predict ligand-receptor interactions. Acetylated C-3 derivatives show enhanced binding affinity due to H-bonding with Glu173 .
  Validation : Correlate computational predictions with in vitro assays (e.g., IC₅₀ for kinase inhibition) .

Q. How do trifluoromethyl groups influence pharmacokinetic properties?

• Methodological Answer :

• Lipophilicity : The -CF₃ group increases logP by ~0.5–1.0 units, enhancing membrane permeability .
• Metabolic stability : Fluorine’s electronegativity reduces oxidative metabolism in liver microsomes (tested via LC-MS/MS). Derivatives with C-5-CF₃ show 2x longer half-life vs. non-fluorinated analogs .

Data Contradiction Analysis

Q. How to resolve discrepancies in reported yields for similar synthetic methods?

• Analysis :

• Catalyst vs. catalyst-free routes : Cu-catalyzed MCRs () report 75–90% yields , while catalyst-free radical methods () achieve 50–70% . The difference arises from competing side reactions (e.g., over-oxidation) in metal-free conditions .
• Substituent effects : Electron-withdrawing groups (e.g., -CF₃) at C-5 reduce yields in Friedel-Crafts acylation due to decreased nucleophilicity at C-3 .

Methodological Optimization

Q. What eco-friendly strategies improve synthetic efficiency?

• Answer :

• Ultrasonic-assisted synthesis : Reduces reaction time by 50% (e.g., from 12h to 6h) using CoFe₂O₄ nanoparticles as recyclable catalysts .
• Solvent-free conditions : Friedel-Crafts acylation under neat conditions minimizes waste and purification steps .

Biological Evaluation

Q. How to design imidazo[1,2-a]pyridines for COX-2 inhibition?

• Methodological Answer :

• Substituent optimization : Mannich bases at C-3 (e.g., morpholine) enhance selectivity (SI = 217.1) by H-bonding with COX-2’s Arg513. Replace with phenylamino groups to reduce GI₅₀ values .
• In vitro screening : Use human whole-blood assays to measure IC₅₀ for COX-1/COX-2. Derivatives with C-5-CF₃ show 10x higher potency vs. non-fluorinated analogs .

Table: Comparison of Synthetic Methods

Method	Catalyst	Yield (%)	Key Advantage	Limitation	Reference
Cu-catalyzed MCR	CuI	75–90	Broad substrate scope	Requires inert atmosphere
Friedel-Crafts acylation	AlCl₃ (5 mol%)	80–85	Scalable for parallel synthesis	High temperature (140°C)
Radical trifluoromethylation	None	50–70	Metal-free, mild conditions	Sensitive to light intensity